Cas no 1432681-87-2 (3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride)

• Product Name: 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride
• CAS No: 1432681-87-2
• MF: C₁₃H₂₂ClN₃
• MW: 255.786881923676
• CID: 5160394
• PubChem ID: 71757936
• Update Time: 2025-10-23

3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride

• Inchi： 1S/C13H21N3.ClH/c1-15-7-9-16(10-8-15)6-5-12-3-2-4-13(14)11-12;/h2-4,11H,5-10,14H2,1H3;1H
• InChI Key： QITCFGCAZHGBOM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)CC1C=CC=C(N)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride

Research Brief on 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride (CAS: 1432681-87-2): Recent Advances and Applications

The compound 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride (CAS: 1432681-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and aniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug discovery and development.

One of the key areas of research involving 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride is its role as an intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel EGFR (epidermal growth factor receptor) inhibitors, which are critical for treating non-small cell lung cancer (NSCLC). The study demonstrated that modifications to the piperazine ring could enhance binding affinity and selectivity, leading to improved therapeutic efficacy.

Another significant advancement involves the compound's application in central nervous system (CNS) disorders. Research published in Neuropharmacology in early 2024 investigated its potential as a modulator of dopamine and serotonin receptors. The findings suggested that 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride could serve as a scaffold for designing new antipsychotic drugs, with reduced side effects compared to existing treatments.

In addition to its therapeutic potential, recent studies have also focused on optimizing the synthesis of 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, which could facilitate its broader use in industrial applications. The authors emphasized the importance of purity and yield in ensuring the compound's suitability for large-scale pharmaceutical production.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[2-(4-methylpiperazin-1-yl)ethyl]aniline trihydrochloride (CAS: 1432681-87-2) represents a versatile and valuable compound in modern drug discovery. Its applications in oncology, CNS disorders, and other therapeutic areas underscore its potential to address unmet medical needs. Continued research and development efforts will likely uncover new opportunities for this molecule, solidifying its role in the future of chemical biology and medicine.